Cas no 52083-12-2 (1H,3H-Naphtho[1,8-cd]pyran-6-sulfonicacid, 1,3-dioxo-)

• Product Name: 1H,3H-Naphtho[1,8-cd]pyran-6-sulfonicacid, 1,3-dioxo-
• CAS No: 52083-12-2
• MF: C₁₂H₆O₆S
• MW: 278.237442493439
• CID: 375473
• PubChem ID: 104070
• Update Time: 2025-04-19

1H,3H-Naphtho[1,8-cd]pyran-6-sulfonicacid, 1,3-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1H,3H-Naphtho[1,8-cd]pyran-6-sulfonicacid, 1,3-dioxo-
• 1,3-dioxo-1h,3h-benzo[de]isochromene-6-sulfonic acid
• 1,3-dioxo-1H,3H-naphtho[1,8-cd]pyran-6-sulphonic acid
• 1,3-Dioxo-1H,3H-naphtho(1,8-cd)pyran-6-sulphonic acid
• 1H,3H-Naphtho(1,8-cd)pyran-6-sulfonic acid, 1,3-dioxo-
• 2,4-dioxo-3-oxatricyclo[7.3.1.05,13]trideca-1(12),5(13),6,8,10-pentaene-8-sulfonic acid
• CHEMBL2323372
• DTXSID8068705
• 1,3-Dioxo-1H,3H-naphtho[1,8-cd]pyran-6-sulfonic acid
• 1H,3H-Naphtho[1,8-cd]pyran-6-sulfonic acid, 1,3-dioxo-
• BDBM50426845
• NS00032418
• EINECS 257-647-9
• SCHEMBL1710169
• D99D4PPK7H
• 52083-12-2
• 4-sulfo-1,8-naphthalic anhydride

• Inchi： 1S/C12H6O6S/c13-11-7-3-1-2-6-9(19(15,16)17)5-4-8(10(6)7)12(14)18-11/h1-5H,(H,15,16,17)
• InChI Key： HOMQUHGCYPKWEY-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C(=O)OC(C3C=CC=C1C2=3)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 277.98848
• Monoisotopic Mass: 277.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3

Experimental Properties

• Density: 1.744
• Refractive Index: 1.732
• PSA: 97.74